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Compound of Interest

Compound Name: N-Carbethoxyphthalimide

Cat. No.: B055826

A Technical Guide to N-Carbethoxyphthalimide: Properties, Synthesis, and Applications in
Amine Protection

For Researchers, Scientists, and Drug Development Professionals

N-Carbethoxyphthalimide is a versatile reagent in organic synthesis, primarily utilized for the
protection of primary amine functionalities. Its stability under various reaction conditions and
the established protocols for its removal make it a valuable tool in the synthesis of complex
molecules, including pharmaceutical intermediates. This guide provides an in-depth overview of
its chemical properties, synthesis, and its application in protecting group chemistry.

Core Properties of N-Carbethoxyphthalimide

N-Carbethoxyphthalimide, also known as N-Ethoxycarbonylphthalimide, is a white crystalline
solid at room temperature.[1] Key quantitative data for this compound are summarized in the
table below.
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Property Value References
CAS Number 22509-74-6 [11[2][3][41[5]16]
Molecular Formula C11H9NOa4 [1][2][4]116]
Molecular Weight 219.19 g/mol [2][41[6]
Melting Point 90-92 °C [2]
Appearance White crystalline powder [1]

- Soluble in DMF, benzene, and
Solubility chloroform [3]

Synthesis of N-Carbethoxyphthalimide

A common and effective method for the synthesis of N-Carbethoxyphthalimide involves the
reaction of a phthalimide derivative with ethyl chloroformate.

Experimental Protocol: Synthesis from 3-Hydroxy-1H-
isoindol-1-one[1][2]

» Dissolution: Dissolve 3-Hydroxy-1H-isoindol-1-one (7.36 g, 50.00 mmol) in anhydrous N,N-
dimethylformamide (DMF, 25 mL).

o Base Addition: Add triethylamine (TEA, 9 mL, 65.00 mmol) to the solution.
e Cooling: Cool the reaction mixture to 0 °C in an ice bath.

o Acylation: Slowly add ethyl chloroformate (5.7 mL, 60.00 mmol) dropwise to the cooled
solution.

o Reaction: Stir the reaction mixture at room temperature for 2 hours.
» Precipitation: Pour the reaction mixture into ice water to precipitate the product.

« |solation and Purification: Collect the precipitate by filtration, wash the solid with cold water,
and dry to yield N-ethoxycarbonylphthalimide as a white solid.
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An alternative preparation involves the alkylation of potassium phthalimide with ethyl
chloroformate.[1]
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Reactants
G-Hydroxy-lH-isoindoI-l—ona Ethyl Chloroformate Triethylamine (Base) DMF (Solvent)
Process
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Amine Protection and Deprotection Cycle

Primary Amine (R-NHz)

+ N-Carbethoxyphthalimide

Protection Step

Ghthalimide-Protected Amine)

e.g., Hydrazine or NaBH4/AcOH

Deprotection Step

Primary Amine (R-NHz)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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